Cas no 42414-19-7 (N-2-Naphthyl-3-oxobutanamide)

• Product Name: N-2-Naphthyl-3-oxobutanamide
• CAS No: 42414-19-7
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• MDL: MFCD01001280
• CID: 928097
• PubChem ID: 296093
• Update Time: 2025-04-19

N-2-Naphthyl-3-oxobutanamide Chemical and Physical Properties

Names and Identifiers

• N-(Naphthalen-2-yl)-3-oxobutanamide
• N-naphthalen-2-yl-3-oxobutanamide
• NSC165883
• AKOS000165525
• N-(2-Naphthyl)acetoacetamide
• 42414-19-7
• CHEMBRDG-BB 6084045
• CBMicro_010011
• CHEMBL1330594
• N-(2-Naphthyl)-3-oxobutanamide #
• SCHEMBL9291930
• DB-371184
• NCIStruc1_000884
• SMR000528695
• SR-01000227079-1
• NCGC00014465-02
• NCIStruc2_000820
• NSC-165883
• CB12891
• NCGC00014465
• SMSF0013685
• SJZXYYGWOBQVKI-UHFFFAOYSA-N
• BIM-0009946.P001
• BS-37767
• N-(2-Naphthyl)-3-oxobutanamide
• NCI165883
• CCG-38077
• NCI60_001280
• NCGC00097570-01
• DTXSID90304483
• MLS000756355
• MFCD01001280
• HMS2885O08
• SR-01000227079
• N-2-naphthyl-3-oxobutanamide
• N-2-Naphthyl-3-oxobutanamide

• MDL： MFCD01001280
• Inchi： 1S/C14H13NO2/c1-10(16)8-14(17)15-13-7-6-11-4-2-3-5-12(11)9-13/h2-7,9H,8H2,1H3,(H,15,17)
• InChI Key： SJZXYYGWOBQVKI-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)NC1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 227.094628657g/mol
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 471.5±28.0 °C at 760 mmHg
• Flash Point: 198.9±24.2 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

N-2-Naphthyl-3-oxobutanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)